Cas no 34586-27-1 (1-(1-chloroethyl)-3-nitrobenzene)

• Product Name: 1-(1-chloroethyl)-3-nitrobenzene
• CAS No: 34586-27-1
• MF: C₈H₈ClNO₂
• MW: 185.607621192932
• CID: 307953
• PubChem ID: 13035152
• Update Time: 2025-09-28

1-(1-chloroethyl)-3-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• Benzene,1-(1-chloroethyl)-3-nitro-
• 1-(1-CHLOROETHYL)-3-NITROBENZENE
• QRWUNNJGVSGUAF-UHFFFAOYSA-N
• AKOS009029096
• SCHEMBL3384133
• alpha-methyl-3-nitrobenzyl chloride
• 1-(1-Chloro-ethyl)-3-nitro-benzene
• DTXSID70515954
• Z104341244
• 34586-27-1
• EN300-14438
• 1-(1-chloroethyl)-3-nitrobenzene

• MDL： MFCD07343852
• Inchi： 1S/C8H8ClNO2/c1-6(9)7-3-2-4-8(5-7)10(11)12/h2-6H,1H3
• InChI Key： QRWUNNJGVSGUAF-UHFFFAOYSA-N
• SMILES： ClC(C)C1C=CC=C(C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 185.02444
• Monoisotopic Mass: 185.024356
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 45.8

Experimental Properties

• Density: 1.269
• Boiling Point: 261.904°C at 760 mmHg
• Flash Point: 112.196°C
• Refractive Index: 1.559
• PSA: 43.14

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes